N-[3'-acetyl-1-(4-methoxybenzyl)-5-methyl-2-oxo-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazol]-5'-yl]acetamide

• IUPAC Name: N-[4-acetyl-1'-[(4-methoxyphenyl)methyl]-5'-methyl-2'-oxospiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C22H22N4O4S/c1-13-5-10-19-18(11-13)22(26(15(3)28)24-21(31-22)23-14(2)27)20(29)25(19)12-16-6-8-17(30-4)9-7-16/h5-11H,12H2,1-4H3,(H,23,24,27)
• InChI Key: UZVVHZJQBVHWMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C23N(N=C(S3)NC(=O)C)C(=O)C)CC4=CC=C(C=C4)OC
• Molecular Formula: C22H22N4O4S
• Molecular Weight: 438.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an indole group, a thiadiazole group, and an acetamide group, among others.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The indole and thiadiazole rings would likely contribute significantly to the compound’s properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the indole and thiadiazole rings could influence its solubility, stability, and reactivity.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it’s a potential drug, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety.